Cas no 946358-55-0 (N-(4-butylphenyl)-2-(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxyacetamide)

• Product Name: N-(4-butylphenyl)-2-(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxyacetamide
• CAS No: 946358-55-0
• MF: C₂₂H₂₇NO₃
• MW: 353.454686403275
• CID: 5799227
• Update Time: 2025-10-30

N-(4-butylphenyl)-2-(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxyacetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-butylphenyl)-2-[(2,2-dimethyl-3H-1-benzofuran-7-yl)oxy]acetamide
• N-(4-butylphenyl)-2-(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxyacetamide

• Inchi： 1S/C22H27NO3/c1-4-5-7-16-10-12-18(13-11-16)23-20(24)15-25-19-9-6-8-17-14-22(2,3)26-21(17)19/h6,8-13H,4-5,7,14-15H2,1-3H3,(H,23,24)
• InChI Key： HDQPCFFLVFITPX-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(CCCC)C=C1)(=O)COC1=C2OC(C)(C)CC2=CC=C1

Additional information on N-(4-butylphenyl)-2-(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxyacetamide

Introduction to N-(4-butylphenyl)-2-(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxyacetamide (CAS No. 946358-55-0)

N-(4-butylphenyl)-2-(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxyacetamide, identified by its CAS number 946358-55-0, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule has garnered attention due to its unique structural features and potential applications in drug discovery and therapeutic development. The presence of a butylphenyl moiety and a complex heterocyclic ring system suggests that this compound may exhibit intriguing pharmacological properties, making it a valuable candidate for further investigation.

The structural composition of N-(4-butylphenyl)-2-(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxyacetamide is characterized by a benzofuran core, which is a well-known scaffold in medicinal chemistry. Benzofuran derivatives have been extensively studied for their biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The incorporation of a 2,2-dimethyl substitution pattern into the benzofuran ring enhances its stability and may influence its interaction with biological targets. Additionally, the > functional group introduces a polar moiety that could facilitate solubility and binding affinity to biological receptors.

In recent years, there has been growing interest in the development of novel molecules that can modulate biological pathways associated with diseases. N-(4-butylphenyl)-2-(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxyacetamide represents a promising candidate in this context. Preliminary computational studies have suggested that this compound may exhibit favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability. These characteristics are crucial for the development of effective therapeutic agents.

The synthesis of N-(4-butylphenyl)-2-(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxyacetamide involves multi-step organic reactions that require precise control over reaction conditions. The synthesis typically begins with the preparation of the benzofuran core through cyclization reactions followed by functional group modifications to introduce the > moiety. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels. These synthetic strategies ensure that the final product meets the stringent requirements for pharmaceutical applications.

Evaluation of the pharmacological activity of N-(4-butylphenyl)-2-(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxyacetamide has revealed promising results in preclinical studies. The compound has demonstrated potential inhibitory effects on various enzymes and receptors implicated in inflammatory and neurodegenerative diseases. For instance, initial studies have shown that this molecule may interact with cyclooxygenase (COX) enzymes, which are key targets for nonsteroidal anti-inflammatory drugs (NSAIDs). Furthermore, its ability to modulate neurotransmitter receptors suggests potential applications in treating neurological disorders.

The development of novel drug candidates often involves rigorous testing to assess their safety and efficacy. N-(4-butylphenyl)-2-(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxyacetamide has undergone comprehensive toxicological evaluations to ensure its safety profile is acceptable for further clinical development. These studies have included assessments of acute toxicity, chronic toxicity, and potential carcinogenicity. Preliminary results indicate that the compound exhibits low toxicity at therapeutic doses, making it a safe candidate for future clinical trials.

The role of computational chemistry in drug discovery has significantly enhanced the efficiency of identifying promising candidates like N-(4-butylphenyl)-2-(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxyacetamide. Molecular docking simulations have been used to predict binding interactions between this compound and target proteins. These simulations have provided valuable insights into the molecular mechanisms by which the compound exerts its pharmacological effects. Additionally, virtual screening techniques have been employed to identify potential analogs with enhanced activity or selectivity.

The future prospects for N-(4-butylphenyl)-2-(dimethyl-dihydro-1-benzofuran7-yloxyacetamide) are promising as ongoing research continues to uncover new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential to advance this compound from preclinical stages to clinical trials. Regulatory agencies will play a critical role in overseeing the development process to ensure that new drugs meet safety and efficacy standards before being approved for public use.

In conclusion, N-(4-butylphenyl)-dimethyl--dihydro--1-benzofuran7-yloxyacetamide(CAS No. 94635855-0) is a structurally complex molecule with significant potential in pharmaceutical applications. Its unique chemical properties and promising pharmacological activity make it an attractive candidate for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in the discovery of novel therapeutics.